Cas no 403990-82-9 (4-Ethyl-5-(1-phenoxyethyl)-4H-1,2,4-triazole-3-thiol)

4-Ethyl-5-(1-phenoxyethyl)-4H-1,2,4-triazole-3-thiol is a heterocyclic compound featuring a 1,2,4-triazole core functionalized with an ethyl group, a phenoxyethyl substituent, and a thiol moiety. This structure imparts significant reactivity, particularly in coordination chemistry and pharmaceutical applications, where the thiol group facilitates metal binding or serves as a precursor for further derivatization. The phenoxyethyl side chain enhances lipophilicity, potentially improving membrane permeability in bioactive contexts. Its stability under ambient conditions and compatibility with common organic solvents make it suitable for synthetic modifications. This compound is of interest in medicinal chemistry for its potential as a scaffold in drug development, particularly for antimicrobial or enzyme-inhibiting agents.

4-Ethyl-5-(1-phenoxyethyl)-4H-1,2,4-triazole-3-thiol structure

403990-82-9 structure

Product Name:4-Ethyl-5-(1-phenoxyethyl)-4H-1,2,4-triazole-3-thiol

CAS No:403990-82-9

MF:C₁₂H₁₅N₃OS

MW:249.33200097084

MDL:MFCD04057936

CID:875914

Update Time:2026-04-29

4-Ethyl-5-(1-phenoxyethyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

- 4-Ethyl-5-(1-phenoxyethyl)-4H-1,2,4-triazole-3-thiol
- 4-ethyl-3-(1-phenoxyethyl)-1H-1,2,4-triazole-5-thione
- 4-ethyl-5-(1-phenoxyethyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
- 4-ethyl-5-(1-phenoxyethyl)-4H-1,2,4-triazole-3-thiol(SALTDATA: FREE)
- ART-CHEM-BB B018128
- AC1MH81F
- ALBB-003444
- BBL013334
- CTK6E9129
- MolPort-001-586-067
- STK115063
- MDL： MFCD04057936
- Inchi： InChI=1S/C12H15N3OS/c1-3-15-11(13-14-12(15)17)9(2)16-10-7-5-4-6-8-10/h4-9H,3H2,1-2H3,(H,14,17)
- InChI Key： IQQLIRYLDUFNFD-UHFFFAOYSA-N
- SMILES： CCN1C(=NN=C1S)C(C)OC2=CC=CC=C2

Computed Properties

Exact Mass: 249.09400
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 4

Experimental Properties

PSA: 78.74000
LogP: 2.72670

4-Ethyl-5-(1-phenoxyethyl)-4H-1,2,4-triazole-3-thiol Security Information

Hazardous Material Identification：
HazardClass：IRRITANT

4-Ethyl-5-(1-phenoxyethyl)-4H-1,2,4-triazole-3-thiol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB214915-1 g	4-Ethyl-5-(1-phenoxyethyl)-4H-1,2,4-triazole-3-thiol; 95%	403990-82-9		1 g	€230.10	2023-07-20
abcr	AB214915-5 g	4-Ethyl-5-(1-phenoxyethyl)-4H-1,2,4-triazole-3-thiol; 95%	403990-82-9		5 g	€749.60	2023-07-20
eNovation Chemicals LLC	Y1243777-1g	4-ethyl-5-(1-phenoxyethyl)-4H-1,2,4-triazole-3-thiol	403990-82-9	95%	1g	$185	2024-06-06
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Chemenu	CM114718-1g	4-ethyl-5-(1-phenoxyethyl)-4H-1,2,4-triazole-3-thiol	403990-82-9	95%	1g	$***	2023-05-30
Chemenu	CM114718-5g	4-ethyl-5-(1-phenoxyethyl)-4H-1,2,4-triazole-3-thiol	403990-82-9	95%	5g	$***	2023-05-30
TRC	B434293-50mg	4-Ethyl-5-(1-phenoxyethyl)-4H-1,2,4-triazole-3-thiol	403990-82-9		50mg	$ 50.00	2022-06-07
TRC	B434293-100mg	4-Ethyl-5-(1-phenoxyethyl)-4H-1,2,4-triazole-3-thiol	403990-82-9		100mg	$ 65.00	2022-06-07
TRC	B434293-500mg	4-Ethyl-5-(1-phenoxyethyl)-4H-1,2,4-triazole-3-thiol	403990-82-9		500mg	$ 185.00	2022-06-07
abcr	AB214915-1g	4-Ethyl-5-(1-phenoxyethyl)-4H-1,2,4-triazole-3-thiol, 95%; .	403990-82-9	95%	1g	€230.10	2025-02-13